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This document provides a comprehensive protocol for the immunoprecipitation (IP) of the Low-
density lipoprotein receptor-related protein 8 (LRP8), also known as apolipoprotein E receptor
2 (ApoER?2). LRP8 is a critical cell surface receptor involved in signal transduction and
endocytosis of specific ligands, playing a significant role in neuronal migration and synaptic
plasticity.[1][2] This protocol is intended to guide researchers in successfully isolating LRP8 and
its interacting partners from cell lysates.

Introduction to LRPS8

LRP8 is a type | transmembrane protein belonging to the low-density lipoprotein (LDL) receptor
family.[1][3] It acts as a receptor for Reelin and apolipoprotein E (ApoE)-containing ligands.[1]
[4] The interaction of LRP8 with its ligands triggers intracellular signaling cascades that are
crucial for various physiological processes, particularly in the brain.[2][3] Dysregulation of LRP8
function has been associated with neurological disorders, making it a protein of interest in drug
development.[1][2]

LRP8 Signaling Pathways

LRP8 is a key player in multiple signaling pathways. Upon binding of ligands such as Reelin or
ApoE, LRP8 initiates intracellular signaling primarily through the phosphorylation of the adaptor
protein Dab1, which binds to the NPxY motif in LRP8's cytoplasmic tail.[1][3][4] This event can

trigger several downstream pathways, including:
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» Reelin Signaling: Essential for proper neuronal positioning during brain development. Reelin
binding to LRP8 and VLDLR leads to Dab1 phosphorylation by Src family kinases, which in
turn activates downstream effectors.[1][3]

o ERK1/2 Pathway: LRP8 binding to ApoE2 can induce the phosphorylation of ERK1/2,
leading to cell cycle activation.[3][5]

e Whnt Signaling: LRP8 can promote the accumulation of B-catenin, a key component of the
Wnt signaling pathway.[3][5]

o STAT3 Signaling: LRP8 activation can lead to the phosphorylation and nuclear signaling of
STAT3.[3][5]

Below is a diagram illustrating the major signaling pathways involving LRP8.
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Caption: LRP8 Signaling Pathways.
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Experimental Protocol: LRP8 Immunoprecipitation

This protocol provides a general framework for the immunoprecipitation of LRP8. Optimal
conditions may vary depending on the cell type and the specific antibody used.

Materials

e Primary Antibody: A validated antibody specific for LRP8 that is suitable for
immunoprecipitation.

e Control IgG: Normal IgG from the same species as the primary antibody.
o Protein A/G Magnetic Beads or Agarose Beads

o Cell Lysis Buffer: (e.g., RIPA buffer or a non-denaturing lysis buffer)

o Wash Buffer: (e.g., PBS with 0.1% Tween-20)

o Elution Buffer: (e.g., 1X SDS-PAGE sample buffer)

o Protease and Phosphatase Inhibitor Cocktails

Antibody Selection

The choice of a primary antibody is critical for successful immunoprecipitation. Several
commercial antibodies are available for LRP8. It is essential to select an antibody that has
been validated for IP.
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Anti-ApoER2 antibody
Abcam WB, IP[6]
[EPR3326]

_ S LRP8 Polyclonal Antibody
Thermo Fisher Scientific WB, ICC/IF
(PA1-16913)

Polyclonal Antibody to LRP8

Taiclone WB, IHC, ICC, IP[7]
(tcua2577)
LRP8 Antibody (CSB-

CUSABIO ELISA, WB, IF[8]
PA623900LA01HU)

Note: This table is not exhaustive, and researchers should consult datasheets for the most up-

to-date information.

Experimental Workflow

The following diagram outlines the key steps in the LRP8 immunoprecipitation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15576930?utm_src=pdf-custom-synthesis
https://learn.mapmygenome.in/lrp8
https://en.wikipedia.org/wiki/Low-density_lipoprotein_receptor-related_protein_8
https://www.mdpi.com/1422-0067/23/16/8921
https://www.uniprot.org/uniprotkb/Q14114/entry
https://www.researchgate.net/figure/LRP8-in-four-main-cancer-related-molecular-pathways-1-LRP8-binding-to-ApoE2-induces_fig2_362605007
https://www.biocompare.com/pfu/110447/soids/5912/Antibodies/LRP8
https://taiclone.com/product/15354/polyclonal-antibody-to-low-density-lipoprotein-receptor-related-protein-8-lrp8
https://taiclone.com/product/15354/polyclonal-antibody-to-low-density-lipoprotein-receptor-related-protein-8-lrp8
https://www.cusabio.com/Polyclonal-Antibody/LRP8-Antibody-12550700.html
https://www.benchchem.com/product/b15576930#protocol-for-lrp8-immunoprecipitation
https://www.benchchem.com/product/b15576930#protocol-for-lrp8-immunoprecipitation
https://www.benchchem.com/product/b15576930#protocol-for-lrp8-immunoprecipitation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15576930?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

